3-{[(8-allyl-2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoic acid

• IUPAC Name: 3-[(2-oxo-8-prop-2-enylchromene-3-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C20H15NO5/c1-2-5-12-6-3-7-13-11-16(20(25)26-17(12)13)18(22)21-15-9-4-8-14(10-15)19(23)24/h2-4,6-11H,1,5H2,(H,21,22)(H,23,24)
• InChI Key: SIYYXVCRKMIJHU-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C20H15NO5
• Molecular Weight: 349.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to "3-{[(8-allyl-2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoic acid" involves multi-component reactions, often utilizing aromatic aldehydes, cyanoacetic acid derivatives, and phenols or naphthols. For instance, substituted 2-aminochromenes, which share a core structural similarity, can be synthesized through a three-component condensation process (Shestopalov et al., 2002). Moreover, hybrid compounds based on benzoic acid derivatives have been synthesized, indicating the versatility of related frameworks in chemical synthesis (Ivanova et al., 2019).

Molecular Structure Analysis

The molecular and crystal structure of related compounds, such as 2-amino-4H-chromenes, has been determined using X-ray diffraction analysis. This analytical technique provides detailed insights into the arrangement of atoms within a molecule, revealing the three-dimensional structure critical for understanding chemical behavior and reactivity (Shestopalov et al., 2002).

Chemical Reactions and Properties

Research on related compounds highlights the diverse chemical reactions they can undergo. For example, allylchromone derivatives have been prepared from 8-allylchromone-3-carboxaldehyde, demonstrating the potential for structural modifications and the introduction of various functional groups (Ibrahim et al., 2010).

Physical Properties Analysis

The physical properties of compounds similar to "3-{[(8-allyl-2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoic acid" can vary widely depending on their molecular structure. These properties include solubility in various solvents, melting points, and crystal structures, which are essential for practical applications in materials science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, are influenced by the compound's specific functional groups and overall molecular structure. Studies on compounds like 2-amino-8-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitriles have explored their synthesis and potential reactivity, providing insights into the chemical properties of structurally related compounds (Ding & Zhao, 2010).